1-(2-Methoxy-4-methylphenyl)sulfonylazepane

• Molecular Formula: C14H21NO3S
• Molecular Weight: 283.39 g/mol
• IUPAC Name: 1-(2-methoxy-4-methylphenyl)sulfonylazepane
• InChI: InChI=1S/C14H21NO3S/c1-12-7-8-14(13(11-12)18-2)19(16,17)15-9-5-3-4-6-10-15/h7-8,11H,3-6,9-10H2,1-2H3
• InChI Key: OSMYTXDDDRZWAT-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)S(=O)(=O)N2CCCCCC2)OC

Description

1-(2-Methoxy-4-methylphenyl)sulfonylazepane, also known as MS-222, is a widely used anesthetic agent in fish research. It is a water-soluble compound that is commonly used for immobilizing fish during experiments.

Mechanism of Action

1-(2-Methoxy-4-methylphenyl)sulfonylazepane works by blocking the transmission of nerve impulses in fish. It acts on the central nervous system by binding to the GABA-A receptor, which is responsible for inhibitory neurotransmission. This results in the loss of muscle tone and immobilization of the fish.
Biochemical and Physiological Effects:
1-(2-Methoxy-4-methylphenyl)sulfonylazepane has been shown to have minimal effects on the biochemical and physiological parameters of fish. It does not significantly affect blood glucose, oxygen consumption, or acid-base balance. However, prolonged exposure to 1-(2-Methoxy-4-methylphenyl)sulfonylazepane can lead to decreased heart rate and respiratory rate in fish.

Advantages and Limitations for Lab Experiments

1-(2-Methoxy-4-methylphenyl)sulfonylazepane has several advantages over other anesthetic agents. It is highly effective in immobilizing fish, has low toxicity, and is easy to administer. However, it has some limitations as well. It can only be used in freshwater fish, and prolonged exposure can lead to decreased heart rate and respiratory rate.

Future Directions

There are several areas where 1-(2-Methoxy-4-methylphenyl)sulfonylazepane can be further explored. One area is the development of new anesthetic agents that are more effective and have fewer side effects. Another area is the study of the long-term effects of 1-(2-Methoxy-4-methylphenyl)sulfonylazepane on fish physiology and behavior. Finally, the use of 1-(2-Methoxy-4-methylphenyl)sulfonylazepane in field studies and its impact on wild fish populations can also be explored.
Conclusion:
In conclusion, 1-(2-Methoxy-4-methylphenyl)sulfonylazepane is a widely used anesthetic agent in fish research. It is highly effective, has low toxicity, and is easy to administer. Its mechanism of action involves blocking the transmission of nerve impulses in fish. While it has some limitations, it has several advantages over other anesthetic agents. There are several areas where 1-(2-Methoxy-4-methylphenyl)sulfonylazepane can be further explored, including the development of new anesthetic agents, the study of its long-term effects on fish physiology and behavior, and its impact on wild fish populations.

Synthesis Methods

1-(2-Methoxy-4-methylphenyl)sulfonylazepane is synthesized by reacting 2-methoxy-4-methylbenzenesulfonyl chloride with azepane in the presence of a base such as triethylamine. The resulting compound is a white crystalline powder that is highly water-soluble.

Scientific Research Applications

1-(2-Methoxy-4-methylphenyl)sulfonylazepane is commonly used in fish research as an anesthetic agent. It is used to immobilize fish for various experiments such as surgical procedures, blood sampling, and tagging. 1-(2-Methoxy-4-methylphenyl)sulfonylazepane is preferred over other anesthetic agents due to its low toxicity and high efficacy.